54-01-3

4-[(E)-2-quinolin-8-ylethenyl]aniline

• CAS RN:
• 54-01-3

• Formula:
• C17H14N2

• InChI:
• InChI=1S/C17H14N2/c18-16-10-7-13(8-11-16)6-9-15-4-1-3-14-5-2-12-19-17(14)15/h1-12H,18H2/b9-6+

• InChIKey:
• LQISQXZOGSQMJG-RMKNXTFCSA-N

• 4-[(E)-2-quinolin-8-ylethenyl]aniline is a useful research compound. Its molecular formula is C17H14N2 and its molecular weight is 246.31 g/mol. The purity is usually 95%.

2,6-Difluorophenylacetonitrile

In Stock

• CAS RN:
• 654-01-3

• Formula:
• C8H5F2N

• InChI:
• InChI=1S/C8H5F2N/c9-7-2-1-3-8(10)6(7)4-5-11/h1-3H,4H2

• InChIKey:
• GVAYBGQTAADLJS-UHFFFAOYSA-N

• 2,6-Difluorophenylacetonitrile is a useful research compound. Its molecular formula is C8H5F2N and its molecular weight is 153.13 g/mol. The purity is usually 95%.

5,6-Dihydrocyclopenta[fg]acenaphthylene-1,2-dione

• CAS RN:
• 5254-01-3

• Formula:
• C14H8O2

• InChI:
• InChI=1S/C14H8O2/c15-13-9-5-3-7-1-2-8-4-6-10(14(13)16)12(9)11(7)8/h3-6H,1-2H2

• InChIKey:
• MYYPBOYMYOLWAI-UHFFFAOYSA-N

• 5,6-Dihydrocyclopenta[fg]acenaphthylene-1,2-dione is a useful research compound. Its molecular formula is C14H8O2 and its molecular weight is 208.21 g/mol. The purity is usually 95%.

methyl 2-(chloromethyl)-1H-benzimidazole-5-carboxylate

Usually In Stock

• CAS RN:
• 181054-01-3

• Formula:
• C10H9ClN2O2

• InChI:
• InChI=1S/C10H9ClN2O2/c1-15-10(14)6-2-3-7-8(4-6)13-9(5-11)12-7/h2-4H,5H2,1H3,(H,12,13)

• InChIKey:
• HQJPQNYLAADYLI-UHFFFAOYSA-N

• Methyl 2-(chloromethyl)-1H-benzimidazole-5-carboxylate is a useful research compound. Its molecular formula is C10H9ClN2O2 and its molecular weight is 224.64. The purity is usually 95%.

4-cyclohexyl-5-(2-furyl)-4H-1,2,4-triazole-3-thiol

In Stock

• CAS RN:
• 259154-01-3

• Formula:
• C12H15N3OS

• InChI:
• InChI=1S/C12H15N3OS/c17-12-14-13-11(10-7-4-8-16-10)15(12)9-5-2-1-3-6-9/h4,7-9H,1-3,5-6H2,(H,14,17)

• InChIKey:
• HUMGDSMVFUPLEV-UHFFFAOYSA-N

• 4-cyclohexyl-5-(2-furyl)-4H-1,2,4-triazole-3-thiol is a useful research compound. Its molecular formula is C12H15N3OS and its molecular weight is 249.33. The purity is usually 95%.

(Z)-2-(4-bromobenzylidene)-8-(pyridin-2-ylmethyl)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one

In Stock

• CAS RN:
• 929854-01-3

• Formula:
• C23H17BrN2O3

• InChI:
• InChI=1S/C23H17BrN2O3/c24-16-6-4-15(5-7-16)11-21-22(27)18-8-9-20-19(23(18)29-21)13-26(14-28-20)12-17-3-1-2-10-25-17/h1-11H,12-14H2/b21-11-

• InChIKey:
• NOQJVZOGTNCTJX-NHDPSOOVSA-N

• (Z)-2-(4-bromobenzylidene)-8-(pyridin-2-ylmethyl)-8,9-dihydro-2H-benzofuro[7,6-e][1,3]oxazin-3(7H)-one is a useful research compound. Its molecular formula is C23H17BrN2O3 and its molecular weight is 449.304. The purity is usually 95%.

2-Oxazolidinone, 3-[(2S,4S)-4-azido-2-(1-methylethyl)-1-oxo-4-[(2S,4S)-tetrahydro-4-(1-methylethyl)-5-oxo-2-furanyl]butyl]-4-(phenylmethyl)-, (4S)-

Usually In Stock

• CAS RN:
• 173154-01-3

• Formula:
• C24H32N4O5

• InChI:
• InChI=1S/C24H32N4O5/c1-14(2)18(11-20(26-27-25)21-12-19(15(3)4)23(30)33-21)22(29)28-17(13-32-24(28)31)10-16-8-6-5-7-9-16/h5-9,14-15,17-21H,10-13H2,1-4H3/t17-,18-,19-,20-,21-/m0/s1

• InChIKey:
• AZMFFFCHYNXWLN-SXYSDOLCSA-N

• 2-Oxazolidinone, 3-[(2S,4S)-4-azido-2-(1-methylethyl)-1-oxo-4-[(2S,4S)-tetrahydro-4-(1-methylethyl)-5-oxo-2-furanyl]butyl]-4-(phenylmethyl)-, (4S)- is a useful research compound. Its molecular formula is C24H32N4O5 and its molecular weight is 456.543. The purity is usually 95%.

2-Chloro-1-(4-cycloheptylpiperazin-1-yl)ethan-1-one

In Stock

• CAS RN:
• 1357454-01-3

• Formula:
• C13H23ClN2O

• InChI:
• InChI=1S/C13H23ClN2O/c14-11-13(17)16-9-7-15(8-10-16)12-5-3-1-2-4-6-12/h12H,1-11H2

• InChIKey:
• MWHPUUHMKCXALZ-UHFFFAOYSA-N

• 2-Chloro-1-(4-cycloheptylpiperazin-1-yl)ethan-1-one is a useful research compound. Its molecular formula is C13H23ClN2O and its molecular weight is 258.79 g/mol. The purity is usually 95%.

2-Amino-5-bromo-3-[[(E)-2-(2-chlorophenyl)ethenyl]sulfonylamino]benzoic acid

Usually In Stock

• CAS RN:
• 2094954-01-3

• Formula:
• C15H12BrClN2O4S

• InChI:
• InChI=1S/C15H12BrClN2O4S/c16-10-7-11(15(20)21)14(18)13(8-10)19-24(22,23)6-5-9-3-1-2-4-12(9)17/h1-8,19H,18H2,(H,20,21)/b6-5+

• InChIKey:
• MHDNUOGBTIXVET-UHFFFAOYSA-N

• 2-Amino-5-bromo-3-[[(E)-2-(2-chlorophenyl)ethenyl]sulfonylamino]benzoic acid is a useful research compound. Its molecular formula is C15H12BrClN2O4S and its molecular weight is 431.69. The purity is usually 95%.

methyl 2-(chloromethyl)-1H-benzimidazole-5-carboxylate hydrochloride

• CAS RN:
• 1245569-79-2; 181054-01-3

• Formula:
• C10H10Cl2N2O2

• InChI:
• InChI=1S/C10H9ClN2O2.ClH/c1-15-10(14)6-2-3-7-8(4-6)13-9(5-11)12-7;/h2-4H,5H2,1H3,(H,12,13);1H

• InChIKey:
• WIVKSRIFPJVDOZ-UHFFFAOYSA-N

• Methyl 2-(chloromethyl)-1H-benzimidazole-5-carboxylate hydrochloride is a useful research compound. Its molecular formula is C10H10Cl2N2O2 and its molecular weight is 261.1. The purity is usually 95%.